Cas no 1140969-69-2 (N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea)

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea is a chiral thiourea derivative characterized by its cyclohexane-1,2-diyl backbone and trifluoromethyl-substituted aryl groups. The compound exhibits strong hydrogen-bonding capabilities due to its thiourea functional groups, making it useful in asymmetric catalysis and molecular recognition applications. The electron-withdrawing trifluoromethyl groups enhance its acidity, improving its efficacy as a hydrogen-bond donor. Its rigid (1S,2S)-cyclohexane framework provides stereochemical control, enabling selective interactions with substrates. This compound is particularly valuable in enantioselective synthesis and organocatalysis, where its structural precision and electronic properties contribute to high selectivity and reactivity. It is typically employed under mild conditions, ensuring compatibility with sensitive substrates.

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea structure

1140969-69-2 structure

Product Name:N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea

CAS No:1140969-69-2

MF:C₂₄H₂₀N₄F₁₂S₂

MW:656.553

CID:2354880

PubChem ID:46184488

Update Time:2025-06-08

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

- N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
- N,N'-(1S,2S)-1,2-Cyclohexanediyl bis[N'-[3,5-bis(trifluoromethyl)phenyl)] -thiourea
- N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
- MFCD23160163
- AKOS037648540
- CS-0092900
- 1140969-69-2
- BS-14511
- 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1S,2S)-2-[[3,5-bis(trifluoromethyl)phenyl]carbamothioylamino]cyclohexyl]thiourea
- Thiourea, N,N''-(1S,2S)-1,2-cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]-
- 3-[3,5-bis(trifluoromethyl)phenyl]-1-[(1S,2S)-2-({[3,5-bis(trifluoromethyl)phenyl]carbamothioyl}amino)cyclohexyl]thiourea
- Inchi： InChI=1S/C24H20F12N4S2/c25-21(26,27)11-5-12(22(28,29)30)8-15(7-11)37-19(41)39-17-3-1-2-4-18(17)40-20(42)38-16-9-13(23(31,32)33)6-14(10-16)24(34,35)36/h5-10,17-18H,1-4H2,(H2,37,39,41)(H2,38,40,42)/t17-,18-/m0/s1
- InChI Key： VALSAKIMMYEMHC-ROUUACIJSA-N
- SMILES： C1CCC(C(C1)NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F

Computed Properties

Exact Mass: 656.0937769g/mol
Monoisotopic Mass: 656.0937769g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 42
Rotatable Bond Count: 4
Complexity: 818
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.7
Topological Polar Surface Area: 112Å²

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EP973-200mg	N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea	1140969-69-2	98%	200mg	754.0CNY	2021-07-17
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ChemScence	CS-0092900-100mg	N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]	1140969-69-2	≥97.0%	100mg	$63.0	2022-04-28
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